Cas no 1249121-51-4 (1-(Methylsulfonyl)cyclohexanecarbonitrile)

• Product Name: 1-(Methylsulfonyl)cyclohexanecarbonitrile
• CAS No: 1249121-51-4
• MF: C₈H₁₃NO₂S
• MW: 187.25932097435
• CID: 2120355
• Update Time: 2023-08-03

1-(Methylsulfonyl)cyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(methylsulfonyl)cyclohexanecarbonitrile
• Cyclohexanecarbonitrile, 1-(methylsulfonyl)-
• 1-methanesulfonylcyclohexane-1-carbonitrile
• 1-(Methylsulfonyl)cyclohexanecarbonitrile

• Inchi： 1S/C8H13NO2S/c1-12(10,11)8(7-9)5-3-2-4-6-8/h2-6H2,1H3
• InChI Key： ZDPVOBQEECGWJY-UHFFFAOYSA-N
• SMILES： S(C)(C1(C#N)CCCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 298
• Topological Polar Surface Area: 66.3